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The aqueous solubility of active pharmaceutical ingredients (APIs) and their salt forms is a

critical determinant of bioavailability and therapeutic efficacy. For poorly soluble drug

candidates, salt formation with divalent cations like calcium (Ca²⁺) is a common strategy to

modulate physicochemical properties. Dicarboxylic acids offer a versatile platform for salt

formation, allowing for fine-tuning of properties based on the length and functionality of the

carbon chain separating the two carboxyl groups. This guide provides a comparative analysis

of the solubility of a homologous series of calcium dicarboxylate salts, from oxalate to adipate,

supported by experimental data and protocols.

Data Presentation: Solubility of Calcium
Dicarboxylate Salts
The solubility of calcium dicarboxylates does not follow a simple linear trend with increasing

chain length. An "odd-even" effect is observed, where salts of dicarboxylic acids with an odd

number of carbon atoms (e.g., malonate, glutarate) tend to be more soluble than those with an

even number of carbon atoms (e.g., oxalate, succinate, adipate). This phenomenon is

attributed to differences in the crystal lattice energy and the conformation of the dicarboxylate

anions in the solid state.
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Dicarbox
ylate Salt

Dicarbox
ylic Acid
Precursor

Carbon
Chain
Length (n
in -OOC-
(CH₂)n-
COO-)

Molecular
Weight (
g/mol )

Solubility
at 20-
25°C (
g/100 mL)

Molar
Solubility
(mol/L)

Solubility
Product
Constant
(Kₛₚ)

Calcium

Oxalate
Oxalic Acid 0 128.10 0.00067 5.23 x 10⁻⁵ 2.74 x 10⁻⁹

Calcium

Malonate

Malonic

Acid
1 142.12

~0.6 (at pH

5)[1]

~4.22 x

10⁻²

Not readily

available

Calcium

Succinate

Succinic

Acid
2 156.15 1.28[2] 8.20 x 10⁻²

Not readily

available

Calcium

Glutarate

Glutaric

Acid
3 170.17

Data not

available

Data not

available

Data not

available

Calcium

Adipate
Adipic Acid 4 184.20

Soluble[3]

[4]

Data not

available

Not readily

available

Note: The solubility of calcium dicarboxylates, being salts of weak acids, is pH-dependent.

Solubility generally increases in acidic conditions. Calcium adipate is reported to have

retrograde solubility, meaning it is more soluble in cold water than in hot water.

Experimental Protocols
Determining the aqueous solubility of sparingly soluble salts like calcium dicarboxylates

requires precise experimental control. The shake-flask method is a widely accepted technique.

Protocol: Determination of Aqueous Solubility via the
Shake-Flask Method
1. Objective: To determine the equilibrium solubility of a calcium dicarboxylate salt in water at a

specified temperature (e.g., 25°C).

2. Materials and Equipment:
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High-purity calcium dicarboxylate salt (e.g., calcium succinate).

Deionized or distilled water.

Thermostatically controlled shaking water bath or incubator.

Analytical balance.

Screw-capped glass vials or flasks.

Syringe filters (0.22 µm pore size).

Apparatus for calcium ion quantification (e.g., Atomic Absorption Spectrometer (AAS),

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), or EDTA titration setup).

pH meter.

3. Procedure:

Preparation of Saturated Solutions: Add an excess amount of the calcium dicarboxylate salt

to a series of vials containing a known volume of deionized water. The presence of

undissolved solid is crucial to ensure equilibrium is reached.

Equilibration: Securely cap the vials and place them in the thermostatically controlled shaker

set to 25°C. Agitate the samples for a predetermined period (typically 24 to 72 hours) to

ensure that a dynamic equilibrium between the dissolved and solid phases is established.

Phase Separation: Once equilibrium is achieved, cease agitation and allow the vials to stand

undisturbed in the temperature-controlled environment for at least 24 hours to permit the

settling of undissolved solids.

Sample Collection and Filtration: Carefully withdraw a sample from the clear supernatant

using a syringe. Immediately attach a 0.22 µm syringe filter and filter the solution into a

clean, dry vial. This step is critical to remove any particulate matter, which would otherwise

lead to an overestimation of solubility.

pH Measurement: Measure the pH of the saturated solution.
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Quantitative Analysis:

Accurately dilute the filtered saturated solution to a concentration suitable for the chosen

analytical method.

Determine the concentration of calcium ions (Ca²⁺) in the diluted solution using a

calibrated instrument (AAS or ICP-MS) or by titration with a standardized EDTA solution.

Calculation of Solubility:

Using the measured Ca²⁺ concentration and the dilution factor, calculate the molar

solubility (mol/L) of the calcium dicarboxylate salt.

Convert the molar solubility to grams per 100 mL using the molecular weight of the salt.

Calculate the solubility product constant (Kₛₚ) using the molar concentrations of the

calcium and dicarboxylate ions (Kₛₚ = [Ca²⁺][Dicarboxylate²⁻]).

Mandatory Visualization
The relationship between the number of methylene units in the dicarboxylate chain and the

resulting solubility of the calcium salt is a key aspect of this comparison.
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Solubility Trend of Calcium Dicarboxylates
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Caption: Illustrates the non-linear "odd-even" effect on the solubility of calcium dicarboxylates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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